tert-Butyl 2-oxo-5-azaspiro[3.5]nonane-5-carboxylate

• IUPAC Name: tert-butyl 2-oxo-5-azaspiro[3.5]nonane-5-carboxylate
• InChI: InChI=1S/C13H21NO3/c1-12(2,3)17-11(16)14-7-5-4-6-13(14)8-10(15)9-13/h4-9H2,1-3H3
• InChI Key: NHKKYMZPVPTITK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC12CC(=O)C2
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol

Description

“tert-Butyl 2-oxo-5-azaspiro[3.5]nonane-5-carboxylate” is a chemical compound. It is a solid at room temperature. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The molecular weight of “this compound” is 239.31. The InChI code for this compound is 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-13(9-14)7-5-4-6-10(13)15/h4-9H2,1-3H3.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. The storage temperature for this compound is at room temperature.

Scientific Research Applications

Tert-Butyl 2-oxo-5-azaspiro[3.5]nonane-5-carboxylate has a variety of potential applications in scientific research. It has been used as a model compound for studying the effects of organosulfur compounds on the body and has been used in studies of enzyme inhibition and enzyme regulation. It has also been used as a model compound for studying the effects of organosulfur compounds on the immune system and has been used in studies of drug metabolism and drug uptake.

Mechanism of Action

Tert-Butyl 2-oxo-5-azaspiro[3.5]nonane-5-carboxylate acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It binds to the active site of these enzymes and prevents them from metabolizing drugs or other compounds. This inhibition of enzyme activity is thought to be the mechanism by which this compound has its biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to inhibit enzymes involved in the metabolism of drugs and other compounds, which can lead to increased drug concentrations in the body. It has also been shown to inhibit the activity of enzymes involved in the synthesis of proteins, which can lead to decreased protein synthesis and decreased cell proliferation. Additionally, this compound has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, which can lead to decreased fatty acid synthesis and decreased energy production.

Advantages and Limitations for Lab Experiments

Tert-Butyl 2-oxo-5-azaspiro[3.5]nonane-5-carboxylate has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively stable and can be stored for long periods of time without degradation. Additionally, it is relatively non-toxic and can be handled safely in the laboratory. However, this compound is not very soluble in water and may require the use of organic solvents for experiments. Additionally, it is not very soluble in lipid membranes and may require the use of surfactants for experiments.

Future Directions

There are a number of potential future directions for tert-Butyl 2-oxo-5-azaspiro[3.5]nonane-5-carboxylate research. One potential direction is the development of new and improved synthesis methods for this compound. Additionally, further research could be conducted on the biochemical and physiological effects of this compound and its potential applications in drug metabolism and drug uptake. Additionally, further research could be conducted on the effects of this compound on the immune system and its potential applications in immunotherapy. Finally, further research could be conducted on the effects of this compound on the body’s metabolism and its potential applications in weight loss and weight management.

Safety and Hazards

The safety information for “tert-Butyl 2-oxo-5-azaspiro[3.5]nonane-5-carboxylate” includes the following hazard statements: H315, H319, H335. The precautionary statements include P261, P305, P338, P351.